Cas no 898271-45-9 (tert-butyl N-1-(pyridin-2-yl)azetidin-3-ylcarbamate)
tert-butyl N-1-(pyridin-2-yl)azetidin-3-ylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl N-[1-(pyridin-2-yl)azetidin-3-yl]carbamate
- Carbamic acid, N-[1-(2-pyridinyl)-3-azetidinyl]-, 1,1-dimethylethyl ester
- tert-butyl N-1-(pyridin-2-yl)azetidin-3-ylcarbamate
-
- Inchi: 1S/C13H19N3O2/c1-13(2,3)18-12(17)15-10-8-16(9-10)11-6-4-5-7-14-11/h4-7,10H,8-9H2,1-3H3,(H,15,17)
- InChI Key: DJXNRCWSAHCRKC-UHFFFAOYSA-N
- SMILES: C(OC(C)(C)C)(=O)NC1CN(C2=NC=CC=C2)C1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
tert-butyl N-1-(pyridin-2-yl)azetidin-3-ylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 075926-1g |
tert-Butyl N-[1-(pyridin-2-yl)azetidin-3-yl]-carbamate |
898271-45-9 | 1g |
£385.00 | 2022-03-01 | ||
| Chemenu | CM286693-1g |
tert-Butyl (1-(pyridin-2-yl)azetidin-3-yl)carbamate |
898271-45-9 | 95+% | 1g |
$503 | 2021-08-18 | |
| Chemenu | CM286693-1g |
tert-Butyl (1-(pyridin-2-yl)azetidin-3-yl)carbamate |
898271-45-9 | 95%+ | 1g |
$534 | 2024-07-21 | |
| ChemScence | CS-0432819-1g |
tert-Butyl (1-(pyridin-2-yl)azetidin-3-yl)carbamate |
898271-45-9 | 1g |
$528.0 | 2022-04-26 | ||
| Life Chemicals | F2197-4630-2μmol |
tert-butyl N-[1-(pyridin-2-yl)azetidin-3-yl]carbamate |
898271-45-9 | 2μl |
$57.0 | 2023-03-21 | ||
| Life Chemicals | F2197-4630-5μmol |
tert-butyl N-[1-(pyridin-2-yl)azetidin-3-yl]carbamate |
898271-45-9 | 5μl |
$63.0 | 2023-03-21 | ||
| Life Chemicals | F2197-4630-10μmol |
tert-butyl N-[1-(pyridin-2-yl)azetidin-3-yl]carbamate |
898271-45-9 | 10μl |
$69.0 | 2023-03-21 | ||
| Life Chemicals | F2197-4630-20μmol |
tert-butyl N-[1-(pyridin-2-yl)azetidin-3-yl]carbamate |
898271-45-9 | 20μl |
$79.0 | 2023-03-21 | ||
| Life Chemicals | F2197-4630-1mg |
tert-butyl N-[1-(pyridin-2-yl)azetidin-3-yl]carbamate |
898271-45-9 | 1mg |
$54.0 | 2023-03-21 | ||
| Life Chemicals | F2197-4630-2mg |
tert-butyl N-[1-(pyridin-2-yl)azetidin-3-yl]carbamate |
898271-45-9 | 2mg |
$59.0 | 2023-03-21 |
tert-butyl N-1-(pyridin-2-yl)azetidin-3-ylcarbamate Related Literature
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
Additional information on tert-butyl N-1-(pyridin-2-yl)azetidin-3-ylcarbamate
tert-butyl N-1-(pyridin-2-yl)azetidin-3-ylcarbamate (CAS No. 898271-45-9)
The compound tert-butyl N-1-(pyridin-2-yl)azetidin-3-ylcarbamate with CAS number 898271-45-9 is a significant molecule in the field of organic chemistry, particularly in the synthesis of advanced materials and pharmaceuticals. This compound has garnered attention due to its unique structural properties and potential applications in drug design and material science.
tert-butyl N-1-(pyridin-2-yl)azetidin-3-ylcarbamate is characterized by its azetidine ring, a four-membered cyclic amine, which is fused with a pyridine moiety. The tert-butyl group attached to the carbamate functional group adds steric bulk, which can influence the compound's solubility and stability. Recent studies have highlighted the importance of such structural features in enhancing bioavailability and reducing off-target effects in drug candidates.
The synthesis of tert-butyl N-1-(pyridin-2-yl)azetidin3-carbamate involves a multi-step process, often utilizing coupling reactions and ring-forming techniques. Researchers have explored various catalysts and reaction conditions to optimize the yield and purity of this compound. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the formation of the azetidine ring with high efficiency.
In terms of applications, tert-butyl N-(pyridin2yil)azetidin3-carbamate has shown promise in the development of novel therapeutic agents. Its ability to act as a bioisostere for other nitrogen-containing heterocycles makes it a valuable tool in medicinal chemistry. Recent studies have demonstrated its potential as a modulator of G-protein coupled receptors (GPCRs), which are critical targets for treating various diseases, including cardiovascular disorders and central nervous system diseases.
Moreover, the compound's electronic properties and structural flexibility make it an attractive candidate for use in organic electronics. Its ability to form stable π-conjugated systems has been explored in the context of organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Preliminary results indicate that incorporating tert-butyl N-(pyridin2yil)azetidin3-carbamate into such devices can enhance their performance by improving charge transport properties.
The environmental impact of synthesizing tert-butyl N-(pyridin2yil)azetidin3-carbamate has also been a topic of recent research. Scientists have developed greener synthesis routes that minimize waste generation and reduce energy consumption. For example, the use of microwave-assisted synthesis has been shown to significantly accelerate reaction times while maintaining product quality.
In conclusion, tert-butyl N-(pyridin2yil)azetidin3-carbamate (CAS No. 898271459) is a versatile compound with wide-ranging applications in both pharmaceuticals and materials science. Its unique structure, combined with recent advancements in synthesis techniques and application studies, positions it as a key molecule for future research and development.
898271-45-9 (tert-butyl N-1-(pyridin-2-yl)azetidin-3-ylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)